Cas no 175610-68-1 (1-Bromo-2-fluoro-3-methyl-5-nitrobenzene)

1-Bromo-2-fluoro-3-methyl-5-nitrobenzene is a halogenated aromatic compound featuring bromine, fluorine, methyl, and nitro functional groups. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, agrochemicals, and specialty materials. The presence of both electron-withdrawing (nitro, bromo, fluoro) and electron-donating (methyl) groups enhances its reactivity in selective substitution and coupling reactions. The compound’s well-defined structure allows for precise modifications in multi-step syntheses. Its stability under standard conditions ensures reliable handling and storage. Researchers favor this derivative for its versatility in constructing complex molecular architectures, particularly in medicinal chemistry where fluorinated and nitrated aromatics are of high interest.
1-Bromo-2-fluoro-3-methyl-5-nitrobenzene structure
175610-68-1 structure
Product Name:1-Bromo-2-fluoro-3-methyl-5-nitrobenzene
CAS No:175610-68-1
MF:C7H5BrFNO2
MW:234.0225045681
MDL:MFCD11616079
CID:1006478
PubChem ID:10847274
Update Time:2025-06-09

1-Bromo-2-fluoro-3-methyl-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-Bromo-2-fluoro-3-methyl-5-nitrobenzene
    • DB-342242
    • D84312
    • A911616
    • Benzene, 1-bromo-2-fluoro-3-methyl-5-nitro-
    • AKOS022186988
    • 175610-68-1
    • 2-Fluoro-3-bromo-5-nitrotoluene;
    • AMY16979
    • DS-8640
    • CS-0448669
    • SCHEMBL20973734
    • 1-bromo-2-fluoro-3-methyl-5-nitro-benzene
    • MDL: MFCD11616079
    • Inchi: 1S/C7H5BrFNO2/c1-4-2-5(10(11)12)3-6(8)7(4)9/h2-3H,1H3
    • InChI Key: XDCQFNXIWGZLMX-UHFFFAOYSA-N
    • SMILES: BrC1C=C(C=C(C)C=1F)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 232.94877g/mol
  • Monoisotopic Mass: 232.94877g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 185
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • Boiling Point: 276.7±35.0°C at 760 mmHg

1-Bromo-2-fluoro-3-methyl-5-nitrobenzene Security Information

  • Signal Word:Warning
  • Hazard Statement: H302
  • Warning Statement: P280-P305+P351+P338
  • Storage Condition:Sealed in dry,Room Temperature

1-Bromo-2-fluoro-3-methyl-5-nitrobenzene Pricemore >>

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